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Compound of Interest

Compound Name: S 24795

Cat. No.: B1663712 Get Quote

This document provides critical safety, handling, and disposal information for S 24795, a partial

agonist of the α7 nicotinic acetylcholine receptor (nAChR), identified chemically as 2-[2-(4-

Bromophenyl)-2-oxoethyl]-1-methylpyridinium iodide. This guidance is intended for

researchers, scientists, and drug development professionals to ensure the safe management of

this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for S 24795 is presented below.

Property Value

Chemical Name
2-[2-(4-Bromophenyl)-2-oxoethyl]-1-

methylpyridinium iodide

Molecular Formula C₁₄H₁₃BrINO

Molecular Weight 418.07 g/mol

Appearance White to light brown solid powder

Purity ≥98% (HPLC)

Solubility Soluble in H₂O to 1 mg/mL (with warming)

Storage Store at +4°C
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As a precautionary measure, S 24795 should be handled as a hazardous chemical. Disposal

must adhere to all applicable federal, state, and local regulations.

Immediate Steps for Disposal:

Avoid Environmental Release: Do not dispose of S 24795 down the drain or in regular waste

streams.[1][2][3]

Containerization: Place waste material in a clearly labeled, sealed, and suitable container for

chemical waste.

Waste Collection: Arrange for disposal by a licensed hazardous waste management

company.

Spill Management:

Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust

formation, and place it in a designated hazardous waste container.[1] The affected area

should then be cleaned with an appropriate solvent.

Large Spills: For larger spills, evacuate the area and ensure adequate ventilation. Prevent

the material from entering drains or waterways.[1][2] Contact your institution's environmental

health and safety department for guidance on cleanup and disposal.

Experimental Protocol: Electrophysiological
Recording in Hippocampal Slices
The following is a detailed methodology for studying the effect of S 24795 on synaptic

transmission in the hippocampus, based on published research.[4]

1. Preparation of Hippocampal Slices:

Adult mice are anesthetized and decapitated.
The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF) with a
specific ionic composition.
Transverse hippocampal slices (e.g., 400 µm thick) are prepared using a vibratome.
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Slices are allowed to recover in oxygenated aCSF at room temperature for at least 1 hour
before recording.

2. Electrophysiological Recording:

A single slice is transferred to a recording chamber and continuously perfused with
oxygenated aCSF.
Field excitatory postsynaptic potentials (fEPSPs) are recorded from the CA1 stratum
radiatum using a glass microelectrode.
Synaptic responses are evoked by stimulating the Schaffer collateral-commissural pathway.

3. Application of S 24795:

A stable baseline of fEPSPs is recorded for a set period (e.g., 20 minutes).
S 24795 is then bath-applied at the desired concentration (e.g., 3 µM) by adding it to the
perfusing aCSF.[4]
The effects of S 24795 on synaptic transmission and plasticity (e.g., long-term potentiation)
are then recorded and analyzed.

Experimental Workflow Diagram:
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Caption: Workflow for assessing the electrophysiological effects of S 24795 on mouse

hippocampal slices.

Signaling Pathway
S 24795 is a partial agonist of the α7 nicotinic acetylcholine receptor (α7nAChR), a ligand-

gated ion channel.[5][6][7] Activation of this receptor by an agonist like S 24795 leads to an

influx of cations, primarily Ca²⁺, which in turn triggers various downstream signaling cascades.

α7 nAChR Signaling Diagram:
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Caption: Simplified signaling pathway initiated by the activation of the α7 nAChR by S 24795.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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